3-Hydroxy-4-isopropylbenzoic acid
Overview
Description
3-Hydroxy-4-isopropylbenzoic acid is a natural product found in Libocedrus yateensis with data available.
Scientific Research Applications
Oxidation Catalysis : A study by Balahura et al. (1997) examined the oxidation of 4-isopropylbenzoic acid, a compound related to 3-Hydroxy-4-isopropylbenzoic acid, indicating that the oxygen atoms in the primary hydroxylation product originated from water. This was explained by a redox tautomerism mechanism in water-soluble metalloporphyrin-catalyzed reactions (Balahura, Sorokin, Bernadou, & Meunier, 1997).
Fungal Derivatives : Abraham and Arfmann (1990) isolated various compounds including 4-Hydroxy-3-(3′-methyl-2′-butenyl)-benzoic acid from the fungus Curvularia fallax. These compounds have potential applications in biotransformation and biosynthesis (Abraham & Arfmann, 1990).
Corrosion Inhibition : Narváez, Cano, and Bastidas (2005) studied 3-Hydroxybenzoic acid as a corrosion inhibitor for AISI 316L stainless steel in an environmentally friendly pickling solution. Their findings suggest potential applications of this compound in industrial metal processing (Narváez, Cano, & Bastidas, 2005).
Biotechnological Applications : Wang et al. (2018) discussed the use of 4-Hydroxybenzoic acid, a structurally similar compound, as a versatile platform for synthesizing various bioproducts with applications in food, cosmetics, pharmacy, and more (Wang, Bilal, Hu, Wang, & Zhang, 2018).
Antioxidant Properties : Kucukoglu and Nadaroğlu (2014) assessed the antioxidant capacities of phenolic derivatives including 4-Hydroxybenzoic acid, indicating their potential as natural antioxidants in food and pharmaceuticals (Kucukoglu & Nadaroğlu, 2014).
Steric Effects in Chemical Structures : Fiedler et al. (1999) examined the steric effects of isopropyl groups in isopropylbenzoic acids, which could have implications for the design and synthesis of new chemical compounds (Fiedler, Kulhanek, Decouzon, Gal, Maria, & Exner, 1999).
Encapsulation and Controlled Release : Hong, Oh, and Choy (2008) successfully encapsulated vanillic acid, a phenolic compound related to 3-Hydroxy-4-isopropylbenzoic acid, into layered double hydroxide for controlled release in food flavoring (Hong, Oh, & Choy, 2008).
properties
IUPAC Name |
3-hydroxy-4-propan-2-ylbenzoic acid |
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InChI |
InChI=1S/C10H12O3/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6,11H,1-2H3,(H,12,13) |
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InChI Key |
GBNCQQKBWZJIGX-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CC(C)C1=C(C=C(C=C1)C(=O)O)O |
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Molecular Formula |
C10H12O3 |
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DSSTOX Substance ID |
DTXSID10941137 |
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| Record name | 3-Hydroxy-4-(propan-2-yl)benzoic acid | |
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Molecular Weight |
180.20 g/mol |
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Product Name |
3-Hydroxy-4-isopropylbenzoic acid | |
CAS RN |
19420-59-8 |
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| Record name | Benzoic acid, 3-hydroxy-4-isopropyl- | |
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| Record name | 3-Hydroxy-4-(propan-2-yl)benzoic acid | |
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